Cas no 2137844-71-2 (Acetamide, N-[[3-(1-aminoethyl)phenyl]methyl]-2-chloro-)

• Product Name: Acetamide, N-[[3-(1-aminoethyl)phenyl]methyl]-2-chloro-
• CAS No: 2137844-71-2
• MF: C₁₁H₁₅ClN₂O
• MW: 226.702601671219
• CID: 5260468
• Update Time: 2025-07-01

Acetamide, N-[[3-(1-aminoethyl)phenyl]methyl]-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-[[3-(1-aminoethyl)phenyl]methyl]-2-chloro-

• Inchi： 1S/C11H15ClN2O/c1-8(13)10-4-2-3-9(5-10)7-14-11(15)6-12/h2-5,8H,6-7,13H2,1H3,(H,14,15)
• InChI Key： MYBHTRBEVCFVGF-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CC(C(N)C)=C1)(=O)CCl

Additional information on Acetamide, N-[[3-(1-aminoethyl)phenyl]methyl]-2-chloro-

Acetamide, N-[[3-(1-aminoethyl)phenyl]methyl]-2-chloro- (CAS No. 2137844-71-2): A Comprehensive Overview

Acetamide, N-[[3-(1-aminoethyl)phenyl]methyl]-2-chloro- (CAS No. 2137844-71-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its unique structural features, plays a crucial role in the development of novel therapeutic agents and biochemical probes. The molecular structure of this compound includes a chloro-substituted acetamide backbone, which is further modified with a phenyl ring substituted at the third position with a (1-aminoethyl) group. This intricate arrangement not only contributes to its distinct chemical properties but also opens up diverse possibilities for its application in medicinal chemistry.

The chloro-substituted acetamide moiety is particularly noteworthy as it can serve as a versatile handle for further functionalization. In recent years, there has been a growing interest in the development of chlorinated acetamides due to their potential as intermediates in the synthesis of various bioactive molecules. The presence of the phenyl ring and the (1-aminoethyl) side chain adds another layer of complexity, enabling the compound to interact with biological targets in multiple ways. This dual functionality makes it an attractive candidate for designing molecules with enhanced pharmacological properties.

One of the most compelling aspects of Acetamide, N-[[3-(1-aminoethyl)phenyl]methyl]-2-chloro- is its potential application in drug discovery. The chloro-substituent can be readily transformed into other functional groups through nucleophilic substitution reactions, allowing chemists to tailor the molecule for specific biological activities. Additionally, the phenyl ring and the (1-aminoethyl) side chain can be exploited to modulate solubility, binding affinity, and metabolic stability—key factors that determine the efficacy and safety of a drug candidate.

Recent studies have highlighted the importance of chlorinated acetamides in the development of antimicrobial agents. The chloro-substituted acetamide core has been shown to exhibit potent activity against a range of bacterial strains by interfering with essential enzymatic pathways. Furthermore, the phenyl ring and (1-aminoethyl) side chain can be engineered to enhance binding interactions with bacterial enzymes, leading to more effective inhibition. This has opened up new avenues for combating drug-resistant bacteria, a pressing concern in modern medicine.

In addition to its antimicrobial applications, Acetamide, N-[[3-(1-aminoethyl)phenyl]methyl]-2-chloro- has shown promise in other therapeutic areas. For instance, researchers have explored its potential as a precursor for developing kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, including cancer. By modifying the chloro-substituent and the phenyl ring, chemists can create molecules that selectively inhibit specific kinases, thereby disrupting abnormal cellular signaling and potentially treating diseases associated with kinase overactivity.

The synthesis of Acetamide, N-[[3-(1-aminoethyl)phenyl]methyl]-2-chloro- involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of a chlorinated intermediate followed by functionalization with an aminoethyl group and subsequent attachment to a phenyl ring via nucleophilic aromatic substitution or other coupling reactions. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to improve efficiency and selectivity in these transformations.

From a computational chemistry perspective, understanding the structural features of Acetamide, N-[[3-(1-aminoethyl)phenyl]methyl]-2-chloro- is essential for predicting its biological activity. Molecular modeling studies have been conducted to explore how different substituents affect its binding affinity to target proteins. These studies often involve docking simulations where the compound is computationally screened against known receptors or enzymes to identify potential binding interactions. Such simulations provide valuable insights into how modifications can enhance or diminish biological activity.

The versatility of Acetamide, N-[[3-(1-aminoethyl)phenyl]methyl]-2-chloro- also extends to its use as a building block for more complex molecules. By introducing additional functional groups or linking it to other pharmacophores, researchers can generate novel compounds with tailored properties. This approach is particularly useful in fragment-based drug design, where small molecules are incrementally modified to improve their pharmacological profile.

In conclusion, Acetamide, N-[[3-(1-aminoethyl)phenyl]methyl]-2-chloro- (CAS No. 2137844-71-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features—particularly the chloro-substituted acetamide backbone, phenyl ring, and (1-aminoethyl) side chain—make it an invaluable tool for designing bioactive molecules with diverse applications ranging from antimicrobial agents to kinase inhibitors. As research continues to uncover new therapeutic targets and synthetic strategies, this compound is poised to play an increasingly important role in advancing drug discovery efforts worldwide.